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Compound of Interest

Compound Name: JC124

Cat. No.: B15610524 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical guidance for the handling and disposal of

JC124, a selective NLRP3 inflammasome inhibitor. Adherence to these protocols is essential to

ensure a safe laboratory environment and maintain the integrity of your research. JC124 is

intended for research use only and is not for human or veterinary use.[1][2][3]

Understanding JC124: A Profile
JC124 is a potent, selective inhibitor of the NLRP3 inflammasome, recognized for its

neuroprotective and anti-inflammatory properties.[3][4][5] While it is shipped as a non-

hazardous chemical, proper handling is crucial due to its biological activity.[2]
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Chemical Properties Data

Molecular Formula C₁₇H₁₉ClN₂O₄S[1][4][5]

Molecular Weight 382.86 g/mol [1][4][5]

CAS Number 1638611-48-9[1][4]

Appearance Solid powder[1]

Storage
Powder: -20°C for 3 years; In solvent: -80°C for

1 year[4]

Recommended Personal Protective Equipment
(PPE) for JC124
Given that JC124 is a powdered solid, the primary routes of exposure are inhalation and skin

contact. The following PPE is mandatory to mitigate these risks.

PPE Category Item Specification Rationale

Hand Protection Nitrile Gloves
Powder-free,

disposable

Prevents skin contact

and absorption.

Double-gloving is

recommended when

handling larger

quantities.

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1-rated

Protects eyes from

airborne powder

particles.

Body Protection Laboratory Coat
Fully buttoned, long-

sleeved

Shields skin and

personal clothing from

contamination.

Respiratory Protection
N95 Respirator or

equivalent
NIOSH-approved

Recommended when

weighing or

transferring powder to

prevent inhalation.
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Operational Plan: Safe Handling of JC124
Adherence to a strict operational workflow minimizes exposure and prevents cross-

contamination.

Experimental Workflow for Handling JC124
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Preparation

Handling

Post-Handling

Designate a specific handling area (e.g., chemical fume hood).

Assemble all necessary equipment and reagents.

Don appropriate PPE as specified in the table above.

Weigh JC124 powder in a chemical fume hood.

Prepare stock solutions by slowly adding solvent to the powder.

Vortex or sonicate as needed to fully dissolve.

Decontaminate all surfaces and equipment used.

Properly dispose of all contaminated waste.

Remove PPE in the correct order to avoid self-contamination.
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Caption: Workflow for the safe handling of JC124, from preparation to post-handling

procedures.

Disposal Plan: Contaminated Materials and Unused
JC124
Proper disposal of JC124 and associated materials is critical to prevent environmental

contamination and accidental exposure.

Disposal Protocol for JC124-Contaminated Waste

Start: Identify Contaminated Waste
(Gloves, tubes, pipette tips, etc.)

Segregate into a dedicated, labeled hazardous waste container.

For unused JC124 powder or solutions, consult your institution's chemical waste guidelines.

Store the sealed waste container in a designated hazardous waste accumulation area.

Arrange for pickup and disposal by a certified hazardous waste management company.

Click to download full resolution via product page

Caption: Step-by-step disposal plan for materials contaminated with JC124.

By implementing these safety protocols, researchers can confidently handle JC124 while

minimizing risks and ensuring a secure laboratory environment. Your commitment to safety is

paramount to the success of your research and the well-being of your team.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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